Cas no 2095678-97-8 (Isopropyl 4-Hydroxy-3,5-diisopropylbenzoate)

• Product Name: Isopropyl 4-Hydroxy-3,5-diisopropylbenzoate
• CAS No: 2095678-97-8
• Molecular Formula: C₁₆H₂₄O₃
• Molecular Weight: 264.359965324402
• MDL: MFCD28656729
• CID: 4558107

Isopropyl 4-Hydroxy-3,5-diisopropylbenzoate Properties

Names and Identifiers

• Isopropyl 4-hydroxy-3,5-diisopropylbenzoate
• isopropyl 4-hydroxy-3,5-bis(isopropyl)benzoate
• 18B76DU85H
• propan-2-yl 4-hydroxy-3,5-di(propan-2-yl)benzoate
• Q27251993

• MDL： MFCD28656729
• InChIKey： AQFMOBJQAQLNSL-UHFFFAOYSA-N
• Inchi： 1S/C16H24O3/c1-9(2)13-7-12(16(18)19-11(5)6)8-14(10(3)4)15(13)17/h7-11,17H,1-6H3
• SMILES： OC1C(=CC(C(=O)OC(C)C)=CC=1C(C)C)C(C)C

Computed Properties

• Exact Mass: 264.17254462 g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 264.17254462 g/mol
• Heavy Atom Count: 19
• Complexity: 278
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 46.5
• Molecular Weight: 264.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters